N'-(2-fluorobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C20H13FN2O2
• Molecular Weight: 332.3 g/mol
• IUPAC Name: N-[(E)-(2-fluorophenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C20H13FN2O2/c21-17-8-4-2-6-14(17)12-22-23-20(24)19-11-16-15-7-3-1-5-13(15)9-10-18(16)25-19/h1-12H,(H,23,24)/b22-12+
• InChI Key: VFHJRRJULULMQH-WSDLNYQXSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C/C4=CC=CC=C4F
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=CC=C4F
• solubility: 0.4 [ug/mL]

Description

N'-(2-fluorobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide, commonly known as FNH, is a synthetic compound that has been the focus of scientific research due to its potential applications in various fields. FNH is a hydrazide derivative of naphthofuran, and its chemical structure consists of a naphthofuran ring system fused with a benzene ring and a hydrazide functional group.

Mechanism of Action

The mechanism of action of FNH is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. In cancer cells, FNH has been shown to induce apoptosis and inhibit cell proliferation by targeting the PI3K/Akt/mTOR pathway. In Alzheimer's disease, FNH has been shown to inhibit acetylcholinesterase, an enzyme that degrades acetylcholine, a neurotransmitter that is involved in memory and learning.
Biochemical and Physiological Effects:
FNH has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have shown that FNH can induce cell death, inhibit cell proliferation, and modulate various signaling pathways. In vivo studies have shown that FNH can reduce tumor growth, improve cognitive function, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using FNH in lab experiments is its relatively simple synthesis method and high yield. Another advantage is its versatility, as it can be used in various fields of research. However, one limitation is its potential toxicity, as it has been shown to induce cell death at high concentrations. Another limitation is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on FNH. One direction is the development of more potent and selective analogs of FNH for use as drug candidates. Another direction is the investigation of the molecular mechanisms underlying the effects of FNH on various signaling pathways. Additionally, the potential applications of FNH in material science and analytical chemistry warrant further investigation.

Synthesis Methods

The synthesis of FNH involves the reaction of naphthofuran-2-carbohydrazide with 2-fluorobenzaldehyde in the presence of a suitable catalyst. The reaction is carried out under reflux in a solvent such as ethanol or methanol, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

FNH has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, FNH has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and tuberculosis. In material science, FNH has been studied for its potential applications in the development of organic semiconductors and optoelectronic devices. In analytical chemistry, FNH has been used as a reagent for the determination of various metal ions.